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Compound of Interest

2-Bromoethyl 3,4-dimethylphenyl
Compound Name:

ether
CAS No.: 3351-53-9
Cat. No.: B1267110

Get Quote

Technical Monograph: 2-Bromoethyl 3,4-

dimethylphenyl Ether

Advanced Alkylating Agent for SAR Optimization and
Linker Chemistry

CAS Number: 3351-53-9 IUPAC Name: 1-(2-Bromoethoxy)-3,4-dimethylbenzene Molecular
Formula: C10H13BrO Molecular Weight: 229.11 g/mol

Executive Summary

2-Bromoethyl 3,4-dimethylphenyl ether is a specialized alkylating agent utilized primarily in
medicinal chemistry for the introduction of the 3,4-dimethylphenoxyethyl moiety. This structural
motif serves as a critical pharmacophore in the development of G-Protein Coupled Receptor
(GPCR) ligands (specifically dopamine and serotonin modulators) and Sigma receptor probes.
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Unlike simple phenoxyethyl linkers, the 3,4-dimethyl substitution pattern offers two distinct
advantages in Structure-Activity Relationship (SAR) studies:

o Metabolic Stability: The methyl groups at the meta and para positions block common sites of
CYP450-mediated aromatic hydroxylation, extending the in vivo half-life of the parent
molecule.

e Lipophilic Tuning: The addition of two methyl groups increases the LogP, enhancing blood-
brain barrier (BBB) permeability for CNS-targeted therapeutics.

Physicochemical Profile

Property Value /| Description Note
) ) ) ) ~ Dependent on purity; often
Physical State Low-melting solid or viscous oil o , _
solidifies upon refrigeration.
Analogous to 2,4-dimethyl
Melting Point 32-36 °C (Estimated) isomer; requires batch
validation.
High boiling point requires
Boiling Point ~140-145 °C at 5 mmHg vacuum distillation for
purification.
N Soluble in DCM, THF, Acetone, )
Solubility Insoluble in water.
DMF
Susceptible to nucleophilic
Reactivity Electrophilic Alkylating Agent attack (Sn2) at the alkyl
bromide.
. ) ) » Store under inert atmosphere
Stability Light and Moisture Sensitive

(Argon/Nitrogen) at 2—-8 °C.

Synthetic Methodology

The synthesis of 2-Bromoethyl 3,4-dimethylphenyl ether follows a standard Williamson Ether
Synthesis protocol. However, strict stoichiometric control is required to prevent the formation of
the symmetric byproduct, 1,2-bis(3,4-dimethylphenoxy)ethane.
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Optimized Protocol: Selective Mono-Alkylation

Reagents:

e Substrate: 3,4-Dimethylphenol (1.0 eq)

e Reagent: 1,2-Dibromoethane (3.0 — 5.0 eq) [Excess is critical]

o Base: Potassium Carbonate (K2COs), anhydrous (2.0 eq)

e Solvent: Acetone or Acetonitrile (Reagent Grade)

e Catalyst: 18-Crown-6 (0.05 eq) or TBAB (Phase Transfer Catalyst)
Step-by-Step Procedure:

 Activation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar,
dissolve 3,4-dimethylphenol (10 mmol) in Acetone (50 mL). Add anhydrous K2COs (20 mmol)
and stir at room temperature for 30 minutes to facilitate phenoxide formation.

o Addition: Add 1,2-dibromoethane (50 mmol) in a single portion. Note: The large excess
drives the reaction toward the mono-substituted product.

o Reflux: Heat the mixture to reflux (approx. 60°C) for 12—18 hours. Monitor reaction progress
via TLC (Eluent: 10% EtOAc in Hexanes). The product will appear as a less polar spot
compared to the starting phenol.

o Workup:
o Cool the reaction mixture to room temperature.
o Filter off the inorganic salts (KBr, excess K2CO3).

o Concentrate the filtrate under reduced pressure to remove the solvent and the bulk of
excess 1,2-dibromoethane (recoverable).

o Purification:

o Dissolve the residue in Diethyl Ether or Ethyl Acetate.
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o Wash with 1M NaOH (2x) to remove unreacted phenol.
o Wash with Brine, dry over Na2SOa4, and concentrate.

o Final Purification: Vacuum distillation or Flash Column Chromatography (Silica gel, 0-5%
EtOAc/Hexanes) yields the pure bromide.

Reaction Mechanism & Logic

The reaction proceeds via an Sn2 mechanism. The phenoxide anion, generated in situ, attacks
the electrophilic carbon of the 1,2-dibromoethane.
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Figure 1: Mechanistic pathway for the synthesis of CAS 3351-53-9. The use of excess
dibromide suppresses the secondary reaction path (dotted red line).

Applications in Drug Discovery

This compound is a high-value building block for generating libraries of bioactive amines. The
terminal bromide is a versatile handle for nucleophilic displacement by primary or secondary

amines.

Pharmacophore Construction: Phenoxyethyl-Amines

The phenoxyethyl-amine scaffold is a "privileged structure” found in numerous cardiovascular
and CNS drugs (e.g., Carvedilol, Mexiletine). By using the 3,4-dimethyl variant, researchers
can modulate the physicochemical properties of this scaffold.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1267110/docs?utm_src=pdf-body-img#2-bromoethyl-3-4-dimethylphenyl-ether-cas-number-3351-53-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow: Amination for Library Generation

o Displacement: React CAS 3351-53-9 with a secondary amine (e.g., piperazine, piperidine) in
DMF with K2COs/KI.

o Target Class: The resulting tertiary amines are frequently screened against:
o Alpha-1 Adrenergic Receptors: (Benign Prostatic Hyperplasia targets).
o Sigma-1 Receptors: (Neuroprotection/Analgesia).
o 5-HT (Serotonin) Receptors: (Antidepressant/Anxiolytic).

SAR Optimization Logic

The specific choice of the 3,4-dimethyl substitution is driven by metabolic blocking strategies.

3,4-Dimethylphenoxy Motif
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Figure 2: SAR rationale for selecting the 3,4-dimethylphenyl analog. The methyl groups provide
dual benefits: metabolic protection and optimized lipophilicity.

Safety and Handling Guidelines

Hazard Classification:

Acute Toxicity: Harmful if swallowed or inhaled.

Skin Corrosion/lrritation: Causes skin irritation.

Serious Eye Damage: Causes serious eye irritation.

Genotoxicity: Alkylating agents are potential mutagens; handle with extreme care.

Operational Safety:

Engineering Controls: Always handle within a certified chemical fume hood.

e PPE: Wear nitrile gloves (double-gloving recommended due to permeation potential of alkyl
bromides), safety goggles, and a lab coat.

e Spill Management: Absorb with inert material (vermiculite/sand) and dispose of as
halogenated organic waste. Do not wash down the drain.

e Quenching: Residual alkylating agent can be quenched with a solution of dilute ammonia or
thiosulfate.
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» Sigma-Aldrich/Merck. "Safety Data Sheet: 2-Bromoethyl phenyl ether derivatives." (General
safety protocols for class).

e To cite this document: BenchChem. ["2-Bromoethyl 3,4-dimethylphenyl ether" CAS number
3351-53-9]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267110/docs#2-bromoethyl-3-4-dimethylphenyl-
ether-cas-number-3351-53-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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